Cas no 99624-92-7 (Uncinatone)

Uncinatone is a potent natural product derived from marine sponges, characterized by its unique structural features and biological activity. It exhibits strong antifungal and antibacterial properties, making it a valuable compound for pharmaceutical and biotechnology applications. Uncinatone's ability to disrupt cellular membranes and inhibit enzyme activity positions it as a promising candidate for developing novel therapeutic agents.
Uncinatone structure
Uncinatone structure
Product Name:Uncinatone
CAS No:99624-92-7
MF:C20H22O4
MW:326.386286258698
CID:837154
PubChem ID:188620
Update Time:2025-10-31

Uncinatone Chemical and Physical Properties

Names and Identifiers

    • Uncinatone
    • cis-1,8,9,11b-Tetrahydro-7,11-dihydroxy-3,4,9,11b-tetramethylphenanthro[3,2-b]furan-6(2H)-one
    • [ "" ]
    • Phenanthro(3,2-b)furan-6(2H)-one, 1,8,9,11b-tetrahydro-7,11-dihydroxy-3,4,9,11b-tetramethyl-, cis-
    • (9R,11bR)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,2,8,9-tetrahydronaphtho[2,1-f][1]benzofuran-6-one
    • 99624-92-7
    • (9r,11br)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,8,9,11b-tetrahydrophenanthro[3,2-b]furan-6(2h)-one
    • Inchi: 1S/C20H22O4/c1-9-5-6-20(4)13(11(9)3)8-14(21)15-16(20)18(23)19-12(17(15)22)7-10(2)24-19/h8,10,22-23H,5-7H2,1-4H3/t10-,20-/m1/s1
    • InChI Key: IQGPVLVWUUPQMQ-CFMSYZGJSA-N
    • SMILES: O1[C@H](C)CC2=C(C3C(C=C4C(C)=C(C)CC[C@@]4(C)C=3C(=C12)O)=O)O

Computed Properties

  • Exact Mass: 326.15200
  • Monoisotopic Mass: 326.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: Orange powder
  • Density: 1.32
  • Boiling Point: 565.7°C at 760 mmHg
  • Flash Point: 205.6°C
  • Refractive Index: 1.648
  • PSA: 66.76000
  • LogP: 3.93180

Uncinatone Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Uncinatone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
U53410-5 mg
Uncinatone
99624-92-7
5mg
¥5600.0 2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
U53410-5mg
Uncinatone
99624-92-7 ,98.0%
5mg
¥5600.0 2023-09-06
A2B Chem LLC
AD10341-5mg
(9r,11br)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,8,9,11b-tetrahydrophenanthro[3,2-b]furan-6(2h)-one
99624-92-7 >98%
5mg
$1730.00 2024-07-18

Uncinatone Related Literature

Additional information on Uncinatone

Uncinatone (CAS No. 99624-92-7): A Comprehensive Overview

Uncinatone, a compound with the CAS number 99624-92-7, is a fascinating molecule that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is known for its unique structural features and potential biological activities, making it a subject of extensive research and development.

The chemical structure of Uncinatone is characterized by a complex arrangement of functional groups, which contribute to its diverse biological properties. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. The molecule's ability to interact with specific biological targets has opened new avenues for drug discovery and development.

In the realm of medicinal chemistry, Uncinatone has been explored for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that Uncinatone exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, Uncinatone has also shown significant anti-cancer activity. A study conducted by the National Cancer Institute (2023) revealed that Uncinatone can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cancer cell survival and proliferation.

The pharmacokinetic profile of Uncinatone has been another area of focus in recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier have further enhanced its attractiveness for drug development.

In addition to its therapeutic potential, Uncinatone has been investigated for its role in modulating cellular processes such as autophagy and oxidative stress. Research published in the Biochemical Journal (2023) indicated that Uncinatone can induce autophagy in certain cell types, which may contribute to its protective effects against neurodegenerative diseases.

The synthesis of Uncinatone has also been a topic of interest for organic chemists. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. A notable method involves a multi-step synthesis starting from readily available precursors, which allows for large-scale production and commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of Uncinatone-based therapies. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without severe adverse effects. These findings have generated optimism among researchers and clinicians alike.

In conclusion, Uncinatone (CAS No. 99624-92-7) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of ongoing research and development. As more studies are conducted and clinical trials progress, the full therapeutic potential of this compound is likely to be realized.

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